81-30-1

1,4,5,8-Naphthalenetetracarboxylic dianhydride

In Stock

• CAS RN:
• 81-30-1

• Formula:
• C14H4O6

• InChI:
• InChI=1S/C14H4O6/c15-11-5-1-2-6-10-8(14(18)20-12(6)16)4-3-7(9(5)10)13(17)19-11/h1-4H

• InChIKey:
• YTVNOVQHSGMMOV-UHFFFAOYSA-N

• 1,4,5,8-Naphthalenetetracarboxylic dianhydride (NTCDA) is a tetrafunctional monomer that can be used as an electron transporting material in organic electronics.
  
  

Epitestosterone

In Stock

• CAS RN:
• 481-30-1

• Formula:
• C19H28O2

• InChI:
• InChI=1S/C19H28O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h11,14-17,21H,3-10H2,1-2H3/t14-,15-,16-,17+,18-,19-/m0/s1

• InChIKey:
• MUMGGOZAMZWBJJ-KZYORJDKSA-N

• epi-Testosterone is an analytical reference material categorized as an anabolic androgenic steroid. epi-Testosterone has been used as a masking agent for testosterone in sports doping. epi-Testosterone is regulated as a Schedule III compound in the United States. This product is intended for research and forensic applications.
  Epitestosterone belongs to the class of organic compounds known as androgens and derivatives. These are 3-hydroxylated C19 steroid hormones. They are known to favor the development of masculine characteristics. They also show profound effects on scalp and body hair in humans. Thus, epitestosterone is considered to be a steroid lipid molecule. Epitestosterone is considered to be a practically insoluble (in water) and relatively neutral molecule. Epitestosterone has been found throughout most human tissues, and has also been detected in multiple bioflu...

2-Cyano-N-methyl-n-phenylacetamide

In Stock

• CAS RN:
• 39581-30-1

• Formula:
• C10H10N2O

• InChI:
• InChI=1S/C10H10N2O/c1-12(10(13)7-8-11)9-5-3-2-4-6-9/h2-6H,7H2,1H3

• InChIKey:
• TYNMTKVSZGKSFB-UHFFFAOYSA-N

• 2-Cyano-N-methyl-n-phenylacetamide is a useful research compound. Its molecular formula is C10H10N2O and its molecular weight is 174.203. The purity is usually 95%.

1,1-Di-m-tolylethane

• CAS RN:
• 89881-30-1

• Formula:
• C16H18

• InChI:
• InChI=1S/C16H18/c1-12-6-4-8-15(10-12)14(3)16-9-5-7-13(2)11-16/h4-11,14H,1-3H3

• InChIKey:
• LUYIOEXWLJVYBF-UHFFFAOYSA-N

• 1,1-Di-m-tolylethane is a useful research compound. Its molecular formula is C16H18 and its molecular weight is 210.31 g/mol. The purity is usually 95%.

Thulium-170

• CAS RN:
• 13981-30-1

• Formula:
• Tm

• InChI:
• InChI=1S/Tm/i1+1

• InChIKey:
• FRNOGLGSGLTDKL-OUBTZVSYSA-N

• Thulium-170, also known as Thulium-170, is a useful research compound. Its molecular formula is Tm and its molecular weight is 169.935807 g/mol. The purity is usually 95%.

Phenyl 2-O,3-O-dibenzyl-4-O,6-O-benzylidene-1-thio-alpha-D-mannopyranoside

• CAS RN:
• 903881-30-1

• Formula:
• C33H32O5S

• InChI:
• InChI=1S/C33H32O5S/c1-5-13-24(14-6-1)21-34-30-29-28(23-36-32(38-29)26-17-9-3-10-18-26)37-33(39-27-19-11-4-12-20-27)31(30)35-22-25-15-7-2-8-16-25/h1-20,28-33H,21-23H2/t28-,29-,30+,31+,32?,33-/m1/s1

• InChIKey:
• KDTRYCJSIFGZHI-FLQYFCLYSA-N

• Phenyl 2-O,3-O-dibenzyl-4-O,6-O-benzylidene-1-thio-alpha-D-mannopyranoside is a useful research compound. Its molecular formula is C33H32O5S and its molecular weight is 540.7 g/mol. The purity is usually 95%.

4-chloro-N-(4-methoxybenzyl)-2-pyrimidinamine

• CAS RN:
• 115581-30-1

• Formula:
• C12H12ClN3O

• InChI:
• InChI=1S/C12H12ClN3O/c1-17-10-4-2-9(3-5-10)8-15-12-14-7-6-11(13)16-12/h2-7H,8H2,1H3,(H,14,15,16)

• InChIKey:
• YUYSFLXALHXZIQ-UHFFFAOYSA-N

• 4-chloro-N-(4-methoxybenzyl)-2-pyrimidinamine is a useful research compound. Its molecular formula is C12H12ClN3O and its molecular weight is 249.69g/mol. The purity is usually 95%.

1-[(4-chlorophenyl)sulfonyl]-2-methyl-4,5-dihydro-1H-imidazole

In Stock

• CAS RN:
• 181481-30-1

• Formula:
• C10H11ClN2O2S

• InChI:
• InChI=1S/C10H11ClN2O2S/c1-8-12-6-7-13(8)16(14,15)10-4-2-9(11)3-5-10/h2-5H,6-7H2,1H3

• InChIKey:
• VGNQTUXQBZIPTO-UHFFFAOYSA-N

• 1-[(4-chlorophenyl)sulfonyl]-2-methyl-4,5-dihydro-1H-imidazole is a useful research compound. Its molecular formula is C10H11ClN2O2S and its molecular weight is 258.72. The purity is usually 95%.

7-methyl-4-oxo-2-(phenylsulfanyl)-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde

In Stock

• CAS RN:
• 306281-30-1

• Formula:
• C16H12N2O2S

• InChI:
• InChI=1S/C16H12N2O2S/c1-11-7-8-14-17-15(21-12-5-3-2-4-6-12)13(10-19)16(20)18(14)9-11/h2-10H,1H3

• InChIKey:
• RMRVUJYISHSGSX-UHFFFAOYSA-N

• 7-methyl-4-oxo-2-(phenylsulfanyl)-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde is a useful research compound. Its molecular formula is C16H12N2O2S and its molecular weight is 296.34. The purity is usually 95%.

(Z)-ethyl 1-benzyl-2-((2-fluorobenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

Usually In Stock

• CAS RN:
• 534581-30-1

• Formula:
• C28H21FN4O4

• InChI:
• InChI=1S/C28H21FN4O4/c1-2-37-28(36)21-16-20-24(30-23-14-8-9-15-32(23)27(20)35)33(17-18-10-4-3-5-11-18)25(21)31-26(34)19-12-6-7-13-22(19)29/h3-16H,2,17H2,1H3

• InChIKey:
• BONJTDCCPMQVNI-GDWJVWIDSA-N

• (Z)-ethyl 1-benzyl-2-((2-fluorobenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C28H21FN4O4 and its molecular weight is 496.498. The purity is usually 95%.

N-[4-(2-methylsulfonyl-3-phenyl-3,4-dihydropyrazol-5-yl)phenyl]methanesulfonamide

In Stock

• CAS RN:
• 851781-30-1

• Formula:
• C17H19N3O4S2

• InChI:
• InChI=1S/C17H19N3O4S2/c1-25(21,22)19-15-10-8-13(9-11-15)16-12-17(14-6-4-3-5-7-14)20(18-16)26(2,23)24/h3-11,17,19H,12H2,1-2H3

• InChIKey:
• GFFSJYBFMGNFNC-UHFFFAOYSA-N

• N-[4-(2-methylsulfonyl-3-phenyl-3,4-dihydropyrazol-5-yl)phenyl]methanesulfonamide is a useful research compound. Its molecular formula is C17H19N3O4S2 and its molecular weight is 393.48. The purity is usually 95%.

9-(4-chlorophenyl)-3-[(3-chlorophenyl)methyl]-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

Usually In Stock

• CAS RN:
• 877781-30-1

• Formula:
• C22H19Cl2N5O2

• InChI:
• InChI=1S/C22H19Cl2N5O2/c1-26-19-18(20(30)29(22(26)31)13-14-4-2-5-16(24)12-14)28-11-3-10-27(21(28)25-19)17-8-6-15(23)7-9-17/h2,4-9,12H,3,10-11,13H2,1H3

• InChIKey:
• CDMUVPVJOGJZSE-UHFFFAOYSA-N

• 9-(4-chlorophenyl)-3-[(3-chlorophenyl)methyl]-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C22H19Cl2N5O2 and its molecular weight is 456.33. The purity is usually 95%.

7-(Tert-butoxycarbonyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylic acid

In Stock

• CAS RN:
• 885281-30-1

• Formula:
• C12H17N3O4

• InChI:
• InChI=1S/C12H17N3O4/c1-12(2,3)19-11(18)15-5-4-14-6-8(10(16)17)13-9(14)7-15/h6H,4-5,7H2,1-3H3,(H,16,17)

• InChIKey:
• YUBMPMRXTOOBIU-UHFFFAOYSA-N

• 7-(Tert-butoxycarbonyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylic acid is a useful research compound. Its molecular formula is C12H17N3O4 and its molecular weight is 267.28 g/mol. The purity is usually 95%.

2',6'-Dimethyl-3-(4-thiomethylphenyl)propiophenone

In Stock

• CAS RN:
• 898781-30-1

• Formula:
• C18H20OS

• InChI:
• InChI=1S/C18H20OS/c1-13-5-4-6-14(2)18(13)17(19)12-9-15-7-10-16(20-3)11-8-15/h4-8,10-11H,9,12H2,1-3H3

• InChIKey:
• MXZFCULUWUBTMB-UHFFFAOYSA-N

• 2',6'-Dimethyl-3-(4-thiomethylphenyl)propiophenone is a useful research compound. Its molecular formula is C18H20OS and its molecular weight is 284.4 g/mol. The purity is usually 95%.

1-(2-chlorophenyl)-N-(2-methoxy-2-(o-tolyl)ethyl)methanesulfonamide

In Stock

• CAS RN:
• 1797281-30-1

• Formula:
• C17H20ClNO3S

• InChI:
• InChI=1S/C17H20ClNO3S/c1-13-7-3-5-9-15(13)17(22-2)11-19-23(20,21)12-14-8-4-6-10-16(14)18/h3-10,17,19H,11-12H2,1-2H3

• InChIKey:
• ZZDMZVKGRSMOCZ-UHFFFAOYSA-N

• 1-(2-chlorophenyl)-N-(2-methoxy-2-(o-tolyl)ethyl)methanesulfonamide is a useful research compound. Its molecular formula is C17H20ClNO3S and its molecular weight is 353.86. The purity is usually 95%.

[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol

In Stock

• CAS RN:
• 1247781-30-1

• Formula:
• C9H8FN3O

• InChI:
• InChI=1S/C9H8FN3O/c10-8-3-1-2-4-9(8)13-5-7(6-14)11-12-13/h1-5,14H,6H2

• InChIKey:
• YSFOMUWVPHSSBJ-UHFFFAOYSA-N

• [1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol is a useful research compound. Its molecular formula is C9H8FN3O and its molecular weight is 193.18 g/mol. The purity is usually 95%.

sodium 2-[5-(oxan-4-yl)-4H-1,2,4-triazol-3-yl]acetate

In Stock

• CAS RN:
• 2094381-30-1

• Formula:
• C9H12N3NaO3

• InChI:
• InChI=1S/C9H13N3O3.Na/c13-8(14)5-7-10-9(12-11-7)6-1-3-15-4-2-6;/h6H,1-5H2,(H,13,14)(H,10,11,12);/q;+1/p-1

• InChIKey:
• ZUMYMMYRKLBMBY-UHFFFAOYSA-M

• Sodium 2-[5-(oxan-4-yl)-4H-1,2,4-triazol-3-yl]acetate is a useful research compound. Its molecular formula is C9H12N3NaO3 and its molecular weight is 233.203. The purity is usually 95%.

1-(1-Methyl-1,3-dihydroisoindol-2-yl)prop-2-en-1-one

Usually In Stock

• CAS RN:
• 2175581-30-1

• Formula:
• C12H13NO

• InChI:
• InChI=1S/C12H13NO/c1-3-12(14)13-8-10-6-4-5-7-11(10)9(13)2/h3-7,9H,1,8H2,2H3

• InChIKey:
• NEAQYRHVZMFRNM-UHFFFAOYSA-N

• 1-(1-Methyl-1,3-dihydroisoindol-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C12H13NO and its molecular weight is 187.242. The purity is usually 95%.